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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl formate (CAS No. 104-57-4), also known as benzyl methanoate, is an aromatic ester

characterized by a pleasant, fruity, and slightly floral aroma.[1][2] This colorless to pale yellow

liquid is a versatile compound with significant applications in the fragrance, flavor, and chemical

industries.[1][3] It serves as a key ingredient in various perfumes and cosmetic products, a

flavoring agent in the food industry, and a valuable intermediate and solvent in organic

synthesis, including the production of pharmaceuticals and agrochemicals.[1][3] This technical

guide provides a comprehensive review of the scientific literature on benzyl formate, focusing

on its synthesis, physicochemical properties, applications, and toxicological profile. The

information is presented to be a valuable resource for researchers, scientists, and

professionals in drug development.

Physicochemical Properties
Benzyl formate is a relatively simple ester with the chemical formula C₈H₈O₂ and a molecular

weight of 136.15 g/mol .[4] It is characterized by its distinct odor and is sparingly soluble in

water but soluble in organic solvents and oils.[5] A summary of its key physicochemical

properties is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C₈H₈O₂ [4]

Molecular Weight 136.15 g/mol [4]

CAS Number 104-57-4 [4]

Appearance
Clear, colorless to pale yellow

liquid
[1]

Odor Fruity, floral, sweet [1][2]

Boiling Point 201-203 °C [6][7]

Density 1.088 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.511 [5]

Flash Point 83 °C [6]

Solubility
Insoluble in water; soluble in

organic solvents and oils
[5]

Synthesis of Benzyl Formate
The synthesis of benzyl formate can be achieved through several methods, primarily involving

the esterification of benzyl alcohol with formic acid or its derivatives. The choice of method

often depends on factors such as desired yield, purity, and reaction conditions.

Experimental Protocols
1. Fischer-Speier Esterification

This classic method involves the acid-catalyzed reaction between benzyl alcohol and formic

acid.

Reactants: Benzyl alcohol, formic acid, and a strong acid catalyst (e.g., sulfuric acid).

Procedure: A mixture of benzyl alcohol and an excess of formic acid is heated in the

presence of a catalytic amount of concentrated sulfuric acid. The reaction is typically carried

out under reflux to drive the equilibrium towards the formation of the ester. The water formed
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during the reaction is removed to improve the yield. After the reaction is complete, the

mixture is cooled, washed with water and a mild base (e.g., sodium bicarbonate solution) to

remove the acid catalyst and unreacted formic acid, and then dried over an anhydrous salt

(e.g., sodium sulfate). The crude benzyl formate is then purified by distillation.[8]

Yield: The yield of this reaction can be variable and is often dependent on the efficiency of

water removal.

2. Synthesis using Formic/Acetic Anhydride

This method utilizes a mixed anhydride to facilitate the formylation of benzyl alcohol.

Reactants: Benzyl alcohol, formic/acetic anhydride.

Procedure: A mixture of formic/acetic anhydride and benzyl alcohol is heated to

approximately 50°C.[4] The anhydride is a more reactive acylating agent than formic acid,

allowing for a more rapid reaction. The workup procedure is similar to the Fischer

esterification, involving washing and distillation to isolate the pure product.

3. Catalysis with Tribromoisocyanuric Acid (TBCA)

A mild and efficient method for the formylation of benzyl alcohol using formic acid catalyzed by

TBCA has been reported.[9]

Reactants: Benzyl alcohol (1 mmol), formic acid (3 mmol), and tribromoisocyanuric acid (0.1

g, 0.3 mmol).

Procedure: To a mixture of benzyl alcohol and formic acid, tribromoisocyanuric acid is added.

The reaction mixture is stirred at room temperature for 5 minutes. The completion of the

reaction is monitored by Thin Layer Chromatography (TLC). Dichloromethane (10 mL) is

then added, and the mixture is filtered. The organic layer is extracted with water (3 x 10 mL)

and dried over anhydrous sodium sulfate. The solvent is evaporated under reduced pressure

to yield the product.[4]

Yield: This method has been reported to produce benzyl formate with a high yield of 98%.

[4]
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4. Synthesis from Benzyl Halides and CO₂

A method for the synthesis of benzyl formate derivatives from benzyl halides and carbon

dioxide has been developed using a zinc-functionalized urea-linked covalent organic

framework as a recyclable catalyst.[10]

Reactants: Benzyl halide (1 mmol), CO₂ (1 atm), Zn@TFPTA-BDU COF (15 mg), NaBH₄ (1

mmol), Cs₂CO₃ (0.2 mmol), and DMF (1 mL).

Procedure: The reaction is carried out in a sealed vessel under a CO₂ atmosphere. The

reactants and catalyst are mixed in DMF and stirred under the specified conditions. The

product is then isolated and purified.

Yield: The yields vary depending on the specific benzyl halide used.[10]
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General workflow for the synthesis of benzyl formate.

Spectroscopic Data
The structural characterization of benzyl formate is well-documented through various

spectroscopic techniques.

¹H NMR Spectrum: The proton NMR spectrum of benzyl formate typically shows a singlet for

the formyl proton around 8.1 ppm, a singlet for the benzylic protons around 5.2 ppm, and a

multiplet for the aromatic protons of the phenyl group in the range of 7.2-7.4 ppm.

¹³C NMR Spectrum: The carbon NMR spectrum displays a signal for the carbonyl carbon at

approximately 161 ppm, the benzylic carbon around 65 ppm, and signals for the aromatic

carbons in the region of 127-136 ppm.[11]

FTIR Spectrum: The infrared spectrum of benzyl formate exhibits a strong characteristic

absorption band for the C=O stretching of the ester group around 1720 cm⁻¹. Other significant

peaks include those for C-O stretching and the aromatic C-H and C=C stretching vibrations.

Mass Spectrum: The mass spectrum of benzyl formate shows a molecular ion peak (M⁺) at

m/z 136. The fragmentation pattern is characterized by a prominent peak at m/z 91,

corresponding to the stable tropylium cation (C₇H₇⁺), which is formed by the loss of the formate

group.[5]

Applications of Benzyl Formate
Benzyl formate's versatile properties make it a valuable component in several industries.

Fragrance and Flavor Industry
The primary application of benzyl formate is in the fragrance and flavor industry.[1] Its sweet,

fruity, and floral scent profile makes it a popular ingredient in perfumes, colognes, soaps,

lotions, and other cosmetic products.[2] It is often used to impart jasmine, gardenia, and other

floral notes to fragrance compositions.[2] In the food industry, it is used as a flavoring agent in

products like candies, baked goods, and beverages to provide a fruity and cherry-like taste.[3]
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Chemical Synthesis and Solvents
Benzyl formate serves as a useful intermediate and building block in organic synthesis.[3] It

can be used in the production of other fine chemicals, pharmaceuticals, and agrochemicals.[1]

Additionally, its solvent properties make it suitable for use in various chemical reactions and

formulations, such as in paints and coatings.[3] A notable application is in paint stripper

formulations, where it can be formed in situ from benzyl alcohol and formic acid to create an

effective solvent system.[12]

Use in Drug Development
While not a common active pharmaceutical ingredient, benzyl formate has potential

applications in drug development, primarily as a solvent or in formulations.[1] Its ability to

dissolve a range of organic compounds and its relatively low toxicity make it a candidate for

use in drug delivery systems.[1] However, specific quantitative data on its use in

pharmaceutical formulations is limited in publicly available literature.

Biological Activity and Toxicology
The safety of benzyl formate has been evaluated, often in conjunction with other benzyl esters

like benzyl acetate, due to their similar metabolic pathways.

Metabolism and Pharmacokinetics
Upon ingestion or dermal absorption, benzyl formate is expected to be rapidly hydrolyzed by

carboxylesterases in the body into its constituent molecules: benzyl alcohol and formic acid.

[13][14] The subsequent metabolism and pharmacokinetics are therefore those of its hydrolysis

products. Benzyl alcohol is oxidized to benzoic acid, which is then conjugated with glycine to

form hippuric acid and excreted in the urine.[15][16] Formic acid enters the one-carbon

metabolic pool.

Toxicological Profile
A summary of the toxicological data for benzyl formate is presented in Table 2.
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Endpoint Result Reference(s)

Acute Oral Toxicity (LD₅₀, rat) 1400 mg/kg [5]

Genotoxicity

Not expected to be genotoxic.

Negative in bacterial reverse

mutation assays.

[13]

Skin Irritation May cause skin irritation. [13]

Eye Irritation May cause eye irritation. [13]

Skin Sensitization Weak sensitization potential. [13]

The Research Institute for Fragrance Materials (RIFM) has conducted a safety assessment of

benzyl formate and concluded that it is safe for use as a fragrance ingredient under the

current levels of use.[13] The toxicological data for benzyl acetate is often used to read-across

for benzyl formate due to their structural similarity and common metabolic fate.[13]

Logical Relationship Diagram
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Overview of benzyl formate's synthesis, properties, and applications.

Conclusion
Benzyl formate is a commercially significant ester with a well-established profile in terms of its

synthesis, properties, and applications, particularly in the fragrance and flavor industries. The

synthetic routes are straightforward, with opportunities for optimization through various catalytic

methods. Its physicochemical and spectroscopic characteristics are well-defined, providing a

solid basis for its identification and quality control. While its toxicological profile suggests a low

level of concern at current usage levels, further research into its specific applications in the
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pharmaceutical field, including quantitative data on its performance in drug formulations, would

be beneficial. This comprehensive review provides a valuable technical resource for

professionals engaged in research and development involving benzyl formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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